Cas no 61568-44-3 (2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-)
61568-44-3 structure
Product Name:2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-
CAS No:61568-44-3
MF:C7H14S
MW:130.251060962677
CID:474495
PubChem ID:71394536
Update Time:2025-04-19
2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- 2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans-
- DTXSID60816220
- (2S,5S)-2,5-Dimethylthiane
- 61568-44-3
-
- Inchi: 1S/C7H14S/c1-6-3-4-7(2)8-5-6/h6-7H,3-5H2,1-2H3/t6-,7-/m0/s1
- InChI Key: FCFFROVETURYHE-BQBZGAKWSA-N
- SMILES: S1C[C@@H](C)CC[C@@H]1C
Computed Properties
- Exact Mass: 130.08172
- Monoisotopic Mass: 130.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2H-Thiopyran, tetrahydro-2,5-dimethyl-, trans- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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